![molecular formula C20H20ClN3O5S B2379639 N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride CAS No. 1216953-63-7](/img/structure/B2379639.png)
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride is a useful research compound. Its molecular formula is C20H20ClN3O5S and its molecular weight is 449.91. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
The scientific research applications of N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride and related sulfonamide derivatives have been explored in various fields, primarily focusing on their potent biological activities. The following sections detail some of these applications, highlighting the significance of this compound and its derivatives in scientific research.
Anticancer Activity
Cytotoxic Activity Against Cancer Cell Lines
Some novel sulfonamide derivatives have shown significant cytotoxic activity against various cancer cell lines. For instance, a study by Ghorab et al. (2015) synthesized sulfonamide derivatives and evaluated their in vitro anticancer activity against breast cancer (MDA-MB-231) and colon cancer (HT-29) cell lines. One compound exhibited potent activity against breast cancer cell lines with an IC55 value of 66.6 μM, compared to the reference drug 5-fluorouracil with an IC50 value of 77.28 μM, demonstrating the potential of sulfonamide derivatives in cancer treatment (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Antimicrobial Activity
Enhanced Antimicrobial and Antifungal Activities
Dixit et al. (2010) reported on the synthesis of a novel bi-dentate ligand with significant increases in antimicrobial and antifungal activities compared to the parent 8-hydroxyquinoline and sulfonamides. This highlights the potential of these compounds in the development of new antimicrobial agents (Dixit, Vanparia, Patel, Jagani, Doshi, & Dixit, 2010).
Enzyme Inhibition
α-Glucosidase and Acetylcholinesterase Inhibitors
Abbasi et al. (2019) investigated the enzyme inhibitory potential of new sulfonamides with benzodioxane and acetamide moieties. The compounds exhibited substantial inhibitory activity against yeast α-glucosidase and weak activity against acetylcholinesterase, offering insights into potential treatments for diseases related to these enzymes (Abbasi, Riaz, Rehman, Siddiqui, Shah, Ashraf, Lodhi, & Khan, 2019).
Anti-Inflammatory and Antimicrobial Agents
Potential Anti-Inflammatory and Antimicrobial Agents
Ahmed et al. (2018) synthesized new lipophilic acetamide derivatives, showing promising broad-spectrum antibacterial activity against both Gram-positive and Gram-negative strains, and appreciable antifungal activity. The study indicates these compounds as potential anti-inflammatory and antimicrobial agents (Ahmed, Ihmaid, Omar, Shehata, Rateb, Zayed, Ahmed, & Elaasser, 2018).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[isoquinolin-5-ylsulfonyl(methyl)amino]acetamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O5S.ClH/c1-23(29(25,26)19-4-2-3-15-11-21-8-7-16(15)19)12-20(24)22-10-14-5-6-17-18(9-14)28-13-27-17;/h2-9,11H,10,12-13H2,1H3,(H,22,24);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZJFWKCBOJVIBW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NCC1=CC2=C(C=C1)OCO2)S(=O)(=O)C3=CC=CC4=C3C=CN=C4.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.